Cas no 62048-07-1 (Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester)

• Product name: Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester
• CAS No: 62048-07-1
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 459741
• PubChem ID: 71390422

Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-acetyl-4-cyano-3-methyl-, 1,1-dimethylethyl ester
• tert-butyl 2-acetyl-4-cyano-3-methylbutanoate
• 62048-07-1
• DTXSID50812332

• Inchi： InChI=1S/C12H19NO3/c1-8(6-7-13)10(9(2)14)11(15)16-12(3,4)5/h8,10H,6H2,1-5H3
• InChI Key： NVRUSUSMYNWFQS-UHFFFAOYSA-N
• SMILES： CC(CC#N)C(C(=O)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 225.13657
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.16